Cas no 887402-92-8 (N4,N4'-Diphenyl-N4,N4'-bis(9-phenyl-9H-carbazol-3-yl)-1,1'-biphenyl-4,4'-diamine)

• Product Name: N4,N4'-Diphenyl-N4,N4'-bis(9-phenyl-9H-carbazol-3-yl)-1,1'-biphenyl-4,4'-diamine
• CAS No: 887402-92-8
• MF: C₆₀H₄₂N₄
• MW: 819.002294063568
• MDL: MFCD16036285
• CID: 822381
• PubChem ID: 57355319
• Update Time: 2025-05-25

N4,N4'-Diphenyl-N4,N4'-bis(9-phenyl-9H-carbazol-3-yl)-1,1'-biphenyl-4,4'-diamine Chemical and Physical Properties

Names and Identifiers

• N4,N4'-Diphenyl-N4,N4'-bis(9-phenyl-9H-carbazol-3-yl)-[1,1'-biphenyl]-4,4'-diamine
• N4,N4`-dipheny-N4,N4`-bis(9-phenyl-9H-carbazol-3-yl)biphenyl-4,4`-diamine
• N4,N4'-dipheny-N4,N4'-bis(9-phenyl-9H-carbazol-3-yl)biphenyl-4,4'-diaMine
• AK102793
• N4,N4'-Diphenyl-N4,N4'-bis(9-phenyl-3-carbazolyl)biphenyl-4,4'-diamine
• N,N'-Diphenyl-N,N'-bis(9-phenyl-9H-carbazol-3-yl)-4,4'-biphenyldiamine
• MESMXXUBQDBBSR-UHFFFAOYSA-N
• C60H42N4
• SY038348
• [1,1′-Biphenyl]-4,4′-diamine, N,N′-diphenyl-N,N′-bis(9-phenyl-9H-carbazol-3-yl)- (9CI)
• 4,4′-Bis[(phenyl)(9-phenyl-9H-carbazol-3-yl)amino]-1,1′-biphenyl
• 4,4′-Bis[N,N′-bis(9-phenylcarbazol-3-yl)-N,N′-diphenyl]-[1,1′]biphenyl
• 4,4′-Bis[N-(9-phenyl-9H-carbazol-3-yl)-N-phenylamino]-1,1′-biphenyl
• 4,4′-Bis[N-(9-phenylcarbazol-3-yl)-N-phenylamino]-1,1′-biphenyl
• 4,4′-Bis[N-(9-phenylcarbazol-3-yl)-N-phenylamino]biphenyl
• 4,4′-Bis[N-phenyl-N-(9-phenylcarbazol-3-yl)amino]-1,1′-biphenyl
• HT 01
• N,N′-Bis(9-phenyl-9H-carbazol-3-yl)-N,N′-diphenyl-1,1′-biphenyl-4,4′-diamine
• N,N′-Diphenyl-N,N′-bis(9-phenyl-9H-carbazol-3-yl)-1,1′-biphenyl-4,4′-diamine
• N,N′-Diphenyl-N,N′-bis(9-phenylcarbazol-3-yl)-[1:1′]biphenyl-4,4′-diamine
• N4,N4′-Diphenyl-N4,N4′-bis(9-phenyl-9H-carbazol-3-yl)-[1,1′-biphenyl]-4,4′-diamine
• N4,N4′-Diphenyl-N4,N4′-bis(9-phenyl-9H-carbazol-3-yl)biphenyl-4,4′-diamine
• N4,N4'-Diphenyl-N4,N4'-bis(9-phenyl-9H-carbazol-3-yl)-1,1'-biphenyl-4,4'-diamine
• DS-3945
• N4,n4'-diphenyl-n4,n4'-bis(9-phenyl-9H-carbazol-3-yl)biphenyl-4,4'-diamine
• SCHEMBL134336
• N,9-diphenyl-N-[4-[4-(N-(9-phenylcarbazol-3-yl)anilino)phenyl]phenyl]carbazol-3-amine
• N4,N4\\'-Diphenyl-N4,N4\\'-bis(9-phenyl-9H-carbazol-3-yl)-[1,1\\'-biphenyl]-4,4\\'-diamine
• N~4~,N~4'~-Diphenyl-N~4~,N~4'~-bis(9-phenyl-9H-carbazol-3-yl)[1,1'-biphenyl]-4,4'-diamine
• 4,4'-BIS[N-PHENYL-N-(9-PHENYLCARBAZOL-3-YL)AMINO]-1,1'-BIPHENYL
• N4,N4 inverted exclamation mark -Diphenyl-N4,N4 inverted exclamation mark -bis(9-phenyl-3-carbazolyl)biphenyl-4,4 inverted exclamation mark -diamine
• 887402-92-8
• DB-078147
• N4,N4'-DIPHENYL-N4,N4'-BIS(9-PHENYLCARBAZOL-3-YL)-[1,1'-BIPHENYL]-4,4'-DIAMINE
• MFCD16036285
• DTXSID60723041
• CS-0156140
• AKOS016005157

• MDL： MFCD16036285
• Inchi： 1S/C60H42N4/c1-5-17-45(18-6-1)61(51-37-39-59-55(41-51)53-25-13-15-27-57(53)63(59)47-21-9-3-10-22-47)49-33-29-43(30-34-49)44-31-35-50(36-32-44)62(46-19-7-2-8-20-46)52-38-40-60-56(42-52)54-26-14-16-28-58(54)64(60)48-23-11-4-12-24-48/h1-42H
• InChI Key： MESMXXUBQDBBSR-UHFFFAOYSA-N
• SMILES： C1C=CC(N(C2C=C3C4C(N(C3=CC=2)C2C=CC=CC=2)=CC=CC=4)C2C=CC(C3C=CC(N(C4C=C5C6C(N(C5=CC=4)C4C=CC=CC=4)=CC=CC=6)C4C=CC=CC=4)=CC=3)=CC=2)=CC=1

Computed Properties

• Exact Mass: 818.34094736 g/mol
• Monoisotopic Mass: 818.34094736 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 64
• Rotatable Bond Count: 9
• Complexity: 1330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.2
• Topological Polar Surface Area: 16.3
• Molecular Weight: 819.0

Experimental Properties

• Density: 1.17

N4,N4'-Diphenyl-N4,N4'-bis(9-phenyl-9H-carbazol-3-yl)-1,1'-biphenyl-4,4'-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N4,N4'-Diphenyl-N4,N4'-bis(9-phenyl-9H-carbazol-3-yl)-1,1'-biphenyl-4,4'-diamine

N4,N4'-Diphenyl-N4,N4'-bis(9-phenyl-9H-carbazol-3-yl)-1,1'-biphenyl-4,4'-diamine (CAS No. 887402-92-8): A High-Performance Organic Semiconductor for Advanced Optoelectronic Applications

In the rapidly evolving field of organic electronics, N4,N4'-Diphenyl-N4,N4'-bis(9-phenyl-9H-carbazol-3-yl)-1,1'-biphenyl-4,4'-diamine (CAS No. 887402-92-8) has emerged as a critical material for high-performance optoelectronic devices. This compound, often abbreviated as DPBICz, belongs to the class of triarylamine derivatives, which are renowned for their exceptional hole-transporting properties and thermal stability. With the growing demand for energy-efficient displays and lighting solutions, DPBICz is gaining significant attention in the development of OLEDs (Organic Light-Emitting Diodes), OPVs (Organic Photovoltaics), and other organic semiconductor applications.

The molecular structure of N4,N4'-Diphenyl-N4,N4'-bis(9-phenyl-9H-carbazol-3-yl)-1,1'-biphenyl-4,4'-diamine features a central biphenyl core flanked by carbazole and phenyl groups, which contribute to its high charge carrier mobility and excellent film-forming ability. These characteristics make it an ideal candidate for use in hole-transport layers (HTLs) of OLED devices, where it enhances device efficiency and longevity. Researchers and manufacturers are increasingly exploring DPBICz as a potential replacement for traditional materials like NPB (N,N'-di(1-naphthyl)-N,N'-diphenyl-1,1'-biphenyl-4,4'-diamine), owing to its superior performance under high-temperature conditions.

One of the most pressing questions in the field of organic electronics is how to improve the lifetime and stability of OLED devices. DPBICz addresses this challenge by offering remarkable thermal and oxidative stability, which is crucial for commercial applications. Its robust molecular design minimizes degradation, even under prolonged operation, making it a preferred choice for next-generation flexible displays and wearable technology. As the demand for foldable smartphones and rollable TVs grows, materials like N4,N4'-Diphenyl-N4,N4'-bis(9-phenyl-9H-carbazol-3-yl)-1,1'-biphenyl-4,4'-diamine are becoming indispensable.

Another area where DPBICz shows great promise is in organic photovoltaics. With the global push toward renewable energy, researchers are actively seeking materials that can enhance the efficiency of solar cells. The compound's ability to facilitate efficient hole transport and its compatibility with various donor-acceptor systems make it a valuable component in OPV devices. Recent studies have demonstrated that incorporating DPBICz into the active layer of solar cells can lead to significant improvements in power conversion efficiency (PCE), a key metric for commercial viability.

Synthesis and scalability are critical factors for the widespread adoption of any advanced material. N4,N4'-Diphenyl-N4,N4'-bis(9-phenyl-9H-carbazol-3-yl)-1,1'-biphenyl-4,4'-diamine can be synthesized through well-established cross-coupling reactions, such as the Buchwald-Hartwig amination, which ensures high purity and yield. This scalability is essential for meeting the demands of large-scale production, particularly in industries like consumer electronics and automotive lighting. Companies investing in sustainable manufacturing are particularly interested in such materials due to their potential to reduce energy consumption in end-use applications.

In conclusion, N4,N4'-Diphenyl-N4,N4'-bis(9-phenyl-9H-carbazol-3-yl)-1,1'-biphenyl-4,4'-diamine (CAS No. 887402-92-8) represents a cutting-edge solution for modern optoelectronic challenges. Its unique combination of high thermal stability, excellent charge transport, and versatile applicability positions it as a material of choice for innovators in OLED technology, organic photovoltaics, and beyond. As the industry continues to prioritize energy efficiency and durability, DPBICz is poised to play a pivotal role in shaping the future of organic electronics.